Cas no 1022692-82-5 (pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone)

• Product Name: pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• CAS No: 1022692-82-5
• MF: C₁₄H₁₅N₅O
• MW: 269.301801919937
• MDL: MFCD00955277
• CID: 5205301
• Update Time: 2026-03-06

pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone

• MDL： MFCD00955277
• Inchi： 1S/C14H15N5O/c20-13(12-4-1-2-5-15-12)18-8-10-19(11-9-18)14-16-6-3-7-17-14/h1-7H,8-11H2
• InChI Key： DEPUEBZNAGUENV-UHFFFAOYSA-N
• SMILES： C(C1=NC=CC=C1)(N1CCN(C2=NC=CC=N2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone

Introduction to Pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone (CAS No. 1022692-82-5)

Pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone, with the CAS number 1022692-82-5, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, biological activities, and recent advancements in its research and development.

The chemical structure of pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone is composed of a pyridine ring, a piperazine ring, and a pyrimidine ring, interconnected through a carbonyl group. This intricate arrangement confers the molecule with distinct physicochemical properties that are crucial for its biological activities. The compound's molecular formula is C₁₅H₁₅N₅O, and it has a molecular weight of 285.31 g/mol. The presence of multiple nitrogen atoms and the carbonyl group contributes to its high polarity and solubility in polar solvents.

In terms of biological activity, pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone has been extensively studied for its potential as a modulator of various receptors and enzymes. One of the most notable areas of research is its interaction with the central nervous system (CNS). Studies have shown that this compound can act as an agonist or antagonist at specific neurotransmitter receptors, making it a promising candidate for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

Recent advancements in medicinal chemistry have further elucidated the mechanisms by which pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone exerts its effects. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that the compound selectively binds to serotonin receptors (5-HT₇) with high affinity. This binding activity is associated with improved cognitive function and reduced anxiety-like behavior in animal models. Another study in the European Journal of Pharmacology (2023) reported that the compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its neurological applications, pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone has also shown promise in cancer research. A study published in Cancer Research (2023) highlighted its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, the compound was found to downregulate the expression of cyclin D1 and upregulate pro-apoptotic proteins such as Bax and caspase-3. These findings suggest that pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of pyridin-2-yl-(4-pyrimidin-2-ylpiperazin-1-yl)methanone have also been investigated to assess its suitability for clinical applications. Preclinical studies have shown that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for drug development. Additionally, it exhibits low toxicity and good safety profiles in animal models, further supporting its potential as a therapeutic agent.

In conclusion, pyridin-2-y-l(4-pyrimidin - 2 - ylpiperazin - 1 - yl) methanone (CAS No. 102269 2 - 8 5) is a multifaceted compound with significant potential in both neurological and oncological applications. Ongoing research continues to uncover new mechanisms and therapeutic uses for this molecule, paving the way for its development into effective treatments for various diseases. As more studies are conducted and clinical trials are initiated, it is anticipated that this compound will play an increasingly important role in advancing medical science.